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Compound of Interest

Compound Name: AB-CHMINACA metabolite M4-d4

Cat. No.: B8100852

For Researchers, Scientists, and Drug Development Professionals

Introduction

AB-CHMINACA is a potent synthetic cannabinoid that has been identified in numerous forensic
cases. Understanding its metabolism is crucial for developing accurate analytical methods for
its detection in biological samples. This technical guide focuses on AB-CHMINACA metabolite
M4-d4, a deuterated analog of the major carboxylated metabolite of AB-CHMINACA. Due to its
structural similarity and mass difference, AB-CHMINACA metabolite M4-d4 serves as an ideal
internal standard for the quantification of AB-CHMINACA metabolite M4 by mass spectrometry-
based techniques. This document provides a comprehensive overview of its properties,
analytical methodologies, and the metabolic pathway of its parent compound.

Core Compound Details

AB-CHMINACA metabolite M4-d4 is an analytical reference material.[1] It is the deuterated
form of AB-CHMINACA metabolite M4, a product of the enzymatic hydrolysis of the terminal
amide of the parent compound, AB-CHMINACA.[2][3]
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Property Value Reference

1-(cyclohexylmethyl)-1H-
Formal Name ) ) ) [1]
indazole-d4-3-carboxylic acid

CAS Number 2703812-37-5 [1]
Molecular Formula C15H14D4N202 [1]
Formula Weight 262.3 g/mol [1]
Purity >98% [1]
Formulation A neat solid [1]

Quantitative Analytical Data

The use of a deuterated internal standard like AB-CHMINACA metabolite M4-d4 is critical for
accurate quantification, as it compensates for variations during sample preparation and

analysis.
Parameter Value Reference
Precursor lon (m/z) 263.17 [2]
Product lon (m/z) 245.2 [2]

Limit of Quantification (LOQ)

0.5 ng/mL [2]
for AB-CHMINACA M4

Metabolic Pathway of AB-CHMINACA

AB-CHMINACA undergoes extensive metabolism in the human body. The primary routes of
metabolism involve oxidation by cytochrome P450 (CYP) enzymes and hydrolysis by
amidases.[2][3] CYP3A4 is the main enzyme responsible for the hydroxylation of the cyclohexyl
and methylpropyl moieties.[3] Amidase enzymes are responsible for the hydrolysis of the amide
bond, leading to the formation of the carboxylated metabolite, AB-CHMINACA metabolite M4.

[2]3]
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Metabolic Pathway of AB-CHMINACA
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Workflow for Quantification of AB-CHMINACA Metabolite M4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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